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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581

Fluorinert™ FC-40 is a clear, colorless, and odorless perfluorinated compound.[1][2] Its
chemical inertness and thermal stability make it suitable for a wide range of demanding
applications.[3] The physical properties of FC-40 are summarized in the tables below. All values
are determined at 25°C unless otherwise specified and should be considered typical, not for
specification purposes.[1][2]

Table 1: General Physical Properties of 3BM™ Fluorinert™ FC-40
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Property Value Units
Appearance Clear, Colorless Liquid -
Average Molecular Weight 650 g/mol
Boiling Point (1 atm) 155 - 165 °C
Pour Point -57 °C
Density 1850 - 1855 kg/m 3
Refractive Index 1.290 -
Surface Tension 16 dynes/cm
Water Solubility <7 ppmw
Solubility in Water <5 ppmw
Ozone Depletion Potential 0 -
Sources:
Table 2: Thermal Properties of 3BM™ Fluorinert™ FC-40
Property Value Units
Liquid Specific Heat 1100 Jkgt°C-t
Ligquid Thermal Conductivity 0.065 Wm-t°C-1
Coefficient of Expansion 0.0012 °Ct
Latent Heat of Vaporization (at
normal boiling point) 0869 I
Estimated Critical Temperature 543 K
Estimated Critical Pressure 1.18 x 108 pascals
Flash Point None -
Sources:
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Table 3: Electrical Properties of 3M™ Fluorinert™ FC-40

Property Value Units

Dielectric Strength (0.1" gap) 46 kv

Dielectric Constant (at 1 kHz) 1.9

Electrical Resistivity 4.0 x 1013 ohm cm

Sources:

Table 4: Viscosity and Vapor Pressure of 3M™ Fluorinert™ FC-40

Property Value Units

Kinematic Viscosity 1.8-2.2 centistokes

Absolute Viscosity 34-4.1 centipoise

Vapor Pressure 287 - 432 pascals
Sources:

Temperature Dependent Properties

The physical properties of Fluorinert™ FC-40, like many fluids, exhibit a dependence on
temperature. The following formulas can be used to estimate key properties at various
temperatures:

Specific Heat (J kg~ °C~1):1014 + 1.554 * T(°C)

Thermal Conductivity (W m~1 °C~1):0.067 - 0.000069 * T(°C)

Density ( kg/m 3):1909 - 2.16 * T(°C)

Vapor Pressure (pascals):107(10.448 - (2381 / T(K)))
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These relationships are crucial for applications involving temperature variations, such as in
heat transfer systems. The viscosity of FC-40 also decreases with increasing temperature.

Figure 1. Temperature Dependency of FC-40 Properties
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Figure 1. Temperature Dependency of FC-40 Properties

Experimental Protocols for Property Determination

While 3M does not provide specific experimental protocols for determining the physical
properties of Fluorinert™ FC-40, these properties are typically measured using standardized
methods established by organizations such as ASTM International. Below are detailed
methodologies for key experiments relevant to the data presented.

Density Measurement

The density of a liquid like FC-40 is commonly determined using a digital density meter,
following a procedure similar to ASTM D4052.

o Apparatus: A digital density meter with an oscillating U-tube.
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e Procedure:
o A small volume of the liquid sample is injected into the oscillating sample tube.

o The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.

o This frequency change is then used, along with calibration data, to determine the density
of the liquid at a specific temperature.

« Significance: Density is a fundamental physical property used to characterize the fluid and is
necessary for converting between mass and volume.

Viscosity Measurement

The kinematic viscosity of transparent liquids such as FC-40 is typically measured using a
calibrated glass capillary viscometer, as outlined in ASTM D445.

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant
temperature bath.

e Procedure:
o A specific volume of the liquid is introduced into the viscometer.

o The viscometer is placed in a constant temperature bath until the sample reaches the
desired temperature.

o The time it takes for the liquid to flow under gravity between two marked points on the
capillary is measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

o Dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the
density of the liquid.
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 Significance: Viscosity is a measure of a fluid's resistance to flow and is a critical parameter
in fluid dynamics and heat transfer applications.

Thermal Conductivity Measurement

The thermal conductivity of liquids can be determined using the transient hot wire method, as
described in ASTM D2717.

o Apparatus: A thermal conductivity cell containing a thin, straight platinum wire.
e Procedure:

o The liquid sample is introduced into the thermal conductivity cell, surrounding the platinum

wire.
o A known amount of electrical energy is passed through the wire, causing it to heat up.
o The rate of temperature rise of the wire is measured over a short period.

o The thermal conductivity of the liquid is determined from the temperature gradient
produced by the known energy input.

 Significance: Thermal conductivity is a measure of a material's ability to conduct heat and is
a key factor in the performance of heat transfer fluids.
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Figure 2. Workflow for Thermal Conductivity Measurement (Transient Hot Wire)

Sample Preparation

Inject FC-40 into
Thermal Conductivity Cell

Initiate Test

Measurement

Apply Known Current
to Platinum Wire

Data Acquisition

Record Temperature Rise
of Wire vs. Time

Process Data

Data Analysis

Calculate Temperature Gradient

inal Calculation

Determine Thermal Conductivity

Click to download full resolution via product page

Figure 2. Workflow for Thermal Conductivity Measurement

Concluding Remarks
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3M™ Fluorinert™ FC-40 exhibits a unique combination of physical properties, including high
thermal stability, chemical inertness, and excellent dielectric characteristics. The data and
methodologies presented in this guide provide a foundational understanding for professionals
in research and development. It is important to note that while this document provides
comprehensive information, for critical applications, it is recommended to consult the official
product data sheets and safety data sheets provided by 3M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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